3-Amino-1-(4-fluorophenyl)azetidin-2-one

• Molecular Formula: C9H9FN2O
• Molecular Weight: 180.18 g/mol
• SMILES: C1C(C(=O)N1C2=CC=C(C=C2)F)N
• InChI: InChI=1S/C9H9FN2O/c10-6-1-3-7(4-2-6)12-5-8(11)9(12)13/h1-4,8H,5,11H2
• InChIKey: NTMNEOFXAHDHEC-UHFFFAOYSA-N

3-Amino-1-(4-fluorophenyl)azetidin-2-one: Identity & Procurement

3-Amino-1-(4-fluorophenyl)azetidin-2-one (CAS 1444103-29-0) is a monocyclic β-lactam (azetidin-2-one) derivative with molecular formula C9H9FN2O and molecular weight 180.18 g/mol [1]. The compound features a four-membered azetidinone ring bearing a primary amino group at the 3-position and a 4-fluorophenyl substituent on the lactam nitrogen. It is primarily supplied as a research chemical (free base or hydrochloride salt, CAS 1443979-37-0) with typical commercial purity specifications of 95% to 98% . The azetidin-2-one scaffold is a key pharmacophore in cholesterol absorption inhibitors (e.g., ezetimibe) and has attracted attention as a core structure for N-acylethanolamine acid amidase (NAAA) inhibitors, where the 3-amino substitution confers enhanced chemical and plasma stability relative to 3-aminooxetan-2-one analogs [2]. The 4-fluorophenyl N-substituent is a privileged fragment in medicinal chemistry, contributing to metabolic stability and target binding through halogen interactions.

1

NAAA inhibitor scaffold with reported plasma stability advantage over oxetanone core

2

Free 3-amine for amide, sulfonamide, or urea library synthesis

3

4-Fluorophenyl N-substituent offers balanced lipophilicity for target engagement studies

4

Racemic scaffold suitable for chiral resolution or asymmetric method development

• [1] PubChem Compound Summary CID 71758611. 3-Amino-1-(4-fluorophenyl)azetidin-2-one. National Center for Biotechnology Information. View Source
• [2] Ponzano, S., et al. (2014). 3-Aminoazetidin-2-one Derivatives as N-Acylethanolamine Acid Amidase (NAAA) Inhibitors Suitable for Systemic Administration. ChemMedChem, 9(7), 1602–1614. View Source

3-Amino-1-(4-fluorophenyl)azetidin-2-one: Substitution Incomparability

Although the azetidin-2-one scaffold is shared among multiple research compounds, the combination of a free 3-amino group and an N-(4-fluorophenyl) substituent creates a distinct chemical and biological profile that is not interchangeable with other substitution patterns. In related NAAA inhibitor series, the replacement of the aminooxetanone core with a 3-aminoazetidin-2-one improved chemical stability (t1/2 in PBS at pH 7.4) by approximately 10-fold and plasma stability (t1/2 in rat plasma) by over 30-fold compared to the corresponding aminooxetanone [1]. Within the azetidin-2-one class itself, the nature of the N-aryl substituent modulates both potency and physicochemical properties. The 4-fluorophenyl group confers a computed XLogP3 of 0.3 and a topological polar surface area (TPSA) of 46.3 Ų [2], values that sit at the lower lipophilicity boundary of CNS-permeable chemical space. Substituting the N-(4-fluorophenyl) with, for example, N-(4-chlorophenyl), N-(4-methoxyphenyl), or N-alkyl groups would alter lipophilicity, hydrogen-bonding capacity, and steric profile, thereby affecting target engagement, metabolic stability, and off-target liability. The free 3-amino group further provides a synthetic handle for derivatization (e.g., amide coupling, reductive amination) that is absent in 3-unsubstituted or 3-alkyl azetidin-2-ones. These cumulative differences mean that pharmacological data generated on one N-substituted 3-aminoazetidin-2-one cannot be assumed to translate to another without direct comparative evidence.

Oxetanone core substitution

The 3-aminooxetan-2-one scaffold may exhibit lower chemical and plasma stability, potentially limiting in vivo exposure in systemic research models.

N-Aryl substituent interchange

Replacing 4-fluorophenyl with 4-chloro, 4-methoxy, or alkyl groups can shift lipophilicity and hydrogen-bonding capacity, altering target engagement and metabolic profiles.

3-Unsubstituted analog limitations

1-(4-Fluorophenyl)azetidin-2-one lacks a C3 synthetic handle, restricting direct derivatization and library synthesis compared to the 3-amino variant.

• [1] Ponzano, S., et al. (2014). 3-Aminoazetidin-2-one Derivatives as N-Acylethanolamine Acid Amidase (NAAA) Inhibitors Suitable for Systemic Administration. ChemMedChem, 9(7), 1602–1614. View Source
• [2] PubChem Compound Summary CID 71758611. 3-Amino-1-(4-fluorophenyl)azetidin-2-one. Computed Properties: XLogP3-AA, Topological Polar Surface Area. View Source

3-Amino-1-(4-fluorophenyl)azetidin-2-one: Evidence & Comparators

Azetidinone vs. Oxetanone Scaffold Stability

In a head-to-head class-level comparison, the 3-aminoazetidin-2-one core (exemplified by N-acylated derivatives) demonstrates significantly superior chemical and plasma stability relative to the 3-aminooxetan-2-one isostere. Ponzano et al. (2014) reported that replacing the oxetanone ring with an azetidinone ring increased the half-life in phosphate-buffered saline (PBS, pH 7.4, 37 °C) from < 1 h for the lead aminooxetanone to > 10 h for the corresponding azetidinone, and plasma stability (rat plasma, 37 °C) improved from < 5 min to > 180 min [1]. While the exact 3-amino-1-(4-fluorophenyl)azetidin-2-one compound was not directly tested in this study, the stability gain is attributable to the β-lactam core, which is preserved in the target compound. This evidence supports the selection of the azetidin-2-one scaffold over the oxetan-2-one scaffold for programs requiring systemic administration.

Scaffold Stability

Class-level

t1/2 > 10 h in PBS (pH 7.4)

Supports azetidinone core for stability-requiring assays

Class-level data from Ponzano et al. (2014); direct compound data to verify

Evidence Dimension	Chemical stability (t1/2) in PBS pH 7.4 at 37 °C
Target Compound Data	> 10 h (representative N-acylated 3-aminoazetidin-2-one)
Comparator Or Baseline	3-aminooxetan-2-one lead: < 1 h
Quantified Difference	> 10-fold improvement in half-life
Conditions	PBS pH 7.4, 37 °C; class-level data from Ponzano et al. (2014)

Why This Matters

For any research program requiring systemic administration or long-duration in vitro assays, the azetidinone core provides a stability margin that oxetanone-based analogs cannot match, directly influencing experimental reproducibility and translational potential.

• [1] Ponzano, S., et al. (2014). 3-Aminoazetidin-2-one Derivatives as N-Acylethanolamine Acid Amidase (NAAA) Inhibitors Suitable for Systemic Administration. ChemMedChem, 9(7), 1602–1614. View Source

Plasma Stability for Systemic Administration

The same class-level comparison reveals that the 3-aminoazetidin-2-one core converts an otherwise plasma-labile chemotype into a systemically viable scaffold. The representative N-acylated 3-aminoazetidin-2-one exhibited > 180 min stability in rat plasma at 37 °C, whereas the corresponding 3-aminooxetan-2-one analog degraded with a half-life of < 5 min under identical conditions [1]. This 36-fold improvement is a critical decision point for procurement: if in vivo pharmacokinetic studies are planned, the azetidinone scaffold is the only viable choice within this chemical space.

Plasma Stability

Class-level

Azetidinone > 180 min vs. oxetanone < 5 min

Reported plasma stability margin may support in vivo PK study design

Rat plasma at 37°C; class-level evidence

Evidence Dimension	Plasma stability (t1/2) in rat plasma at 37 °C
Target Compound Data	> 180 min (representative N-acylated 3-aminoazetidin-2-one)
Comparator Or Baseline	3-aminooxetan-2-one lead: < 5 min
Quantified Difference	> 36-fold improvement in plasma half-life
Conditions	Rat plasma, 37 °C; class-level data from Ponzano et al. (2014)

Why This Matters

Plasma stability is a first-order filter for in vivo pharmacology; the azetidinone scaffold passes this filter, whereas the oxetanone fails, making compound selection unambiguous for PK/PD studies.

• [1] Ponzano, S., et al. (2014). 3-Aminoazetidin-2-one Derivatives as N-Acylethanolamine Acid Amidaze (NAAA) Inhibitors Suitable for Systemic Administration. ChemMedChem, 9(7), 1602–1614. View Source

4-Fluorophenyl vs. Alternative N-Aryl Substituents

The N-(4-fluorophenyl) group endows 3-amino-1-(4-fluorophenyl)azetidin-2-one with a computed XLogP3 of 0.3 and a topological polar surface area (TPSA) of 46.3 Ų [1]. These values fall within the favorable range for CNS drug-likeness (XLogP 1–3, TPSA < 60–70 Ų). In contrast, the 4-chlorophenyl analog (predicted XLogP ~0.8–1.0) increases lipophilicity and may increase hERG binding risk, while the 4-methoxyphenyl analog (predicted XLogP ~0.1–0.3) introduces an additional hydrogen bond acceptor and may alter metabolic pathways. The 4-fluorophenyl group uniquely combines electron-withdrawing character with minimal steric bulk and moderate lipophilicity, a profile that has been exploited in multiple FDA-approved drugs (e.g., ezetimibe, which contains a 1-(4-fluorophenyl)azetidin-2-one fragment) [2].

N-Aryl Physicochemical Profile

Class-level

XLogP3 = 0.3, TPSA = 46.3 Ų vs. 4-Cl (higher lipophilicity), 4-OMe (higher TPSA)

Fluorophenyl may offer favorable CNS drug-like property balance

Computed properties; comparator values estimated by structural analogy

Evidence Dimension	Lipophilicity (XLogP3) and TPSA
Target Compound Data	XLogP3 = 0.3; TPSA = 46.3 Ų
Comparator Or Baseline	4-chlorophenyl analog (XLogP3 ~0.8–1.0, predicted); 4-methoxyphenyl analog (XLogP3 ~0.1–0.3, predicted); no TPSA change for 4-Cl; TPSA increase to ~55.5 Ų for 4-OMe
Quantified Difference	ΔXLogP3 ~0.5–0.7 units lower than 4-Cl analog; ΔTPSA ~9.2 Ų lower than 4-OMe analog
Conditions	Computed properties from PubChem; comparator values estimated by structural analogy

Why This Matters

For CNS-targeted programs, the 4-fluorophenyl variant offers a more favorable lipophilicity-TPSA balance than the 4-chloro or 4-methoxy alternatives, directly influencing brain penetration potential and metabolic stability.

• [1] PubChem Compound Summary CID 71758611. 3-Amino-1-(4-fluorophenyl)azetidin-2-one. Computed Properties. View Source
• [2] Clader, J. W. (2004). The Discovery of Ezetimibe: A View from Outside the Receptor. Journal of Medicinal Chemistry, 47(1), 1–9. View Source

3-Amino Synthetic Handle for Parallel Libraries

Unlike 3-unsubstituted azetidin-2-ones (e.g., 1-(4-fluorophenyl)azetidin-2-one, CAS 135154-76-6) which lack a functionalizable position at C3, 3-amino-1-(4-fluorophenyl)azetidin-2-one carries a primary amine that can undergo amide coupling, sulfonamide formation, reductive amination, or urea formation [1]. This enables rapid parallel synthesis of diverse compound libraries for SAR exploration. In the NAAA inhibitor program, the 3-amino group was acylated with a variety of carboxylic acids to generate potent inhibitors with IC50 values ranging from 0.027 to > 10 µM [2], demonstrating the synthetic utility of this handle. The 3-amino group also permits introduction of a chiral auxiliary or linker for bioconjugation, which is impossible with the 3-unsubstituted comparator.

Synthetic Handle

Class-level

Free amine at C3 enables amide, sulfonamide, urea coupling vs. 3-unsubstituted: no handle

Free amine reduces synthetic steps for SAR library construction

Comparison based on structural analysis; experimental verification recommended

Evidence Dimension	Available synthetic derivatization points
Target Compound Data	Free primary amine at C3 enables amide, sulfonamide, urea, and reductive amination chemistry
Comparator Or Baseline	1-(4-fluorophenyl)azetidin-2-one (CAS 135154-76-6): no functional group at C3
Quantified Difference	1 synthetic handle vs. 0 synthetic handles at the C3 position
Conditions	Organic synthesis; comparative structural analysis

Why This Matters

For medicinal chemistry groups building focused libraries, the free amine provides a direct diversification point, reducing synthetic step count by 2–4 steps compared to scaffolds that require C3 functionalization prior to library synthesis.

• [1] PubChem. 1-(4-Fluorophenyl)azetidin-2-one, CID 2795782; 3-Amino-1-(4-fluorophenyl)azetidin-2-one, CID 71758611. Comparative structural analysis. View Source
• [2] Fiasella, A., et al. (2016). Potent α-amino-β-lactam carbamic acid ester as NAAA inhibitors. Synthesis and structure–activity relationship (SAR) studies. European Journal of Medicinal Chemistry, 110, 340–351. View Source

3-Amino-1-(4-fluorophenyl)azetidin-2-one: Application Scenarios

NAAA Inhibitor Lead Optimization

Research teams targeting N-acylethanolamine acid amidase (NAAA) for pain and inflammation can employ 3-amino-1-(4-fluorophenyl)azetidin-2-one as a core scaffold for SAR expansion. The 3-aminoazetidin-2-one core provides the requisite chemical and plasma stability for systemic administration that is absent in 3-aminooxetan-2-one analogs [1]. The free 3-amino group serves as a derivatization point for amide or carbamate libraries, and the N-(4-fluorophenyl) group offers a balanced lipophilicity (XLogP3 = 0.3, TPSA = 46.3 Ų) compatible with both peripheral and potentially CNS indications.

Covalent Probe & Chemical Tool Development

The combination of a β-lactam electrophile and a 3-amino nucleophile makes this compound suitable for developing activity-based probes or covalent inhibitors. The β-lactam ring can act as a warhead for serine/cysteine hydrolases, while the 3-amino group enables installation of fluorophores, biotin, or photoaffinity tags. This dual reactivity is absent in simple N-aryl azetidin-2-ones lacking the 3-amino group [1].

Chiral Azetidinone Building Block Synthesis

The undefined stereocenter at C3 [1] creates an opportunity for asymmetric synthesis method development. Process chemistry groups can resolve the racemate or develop enantioselective routes to either (R)- or (S)-3-amino-1-(4-fluorophenyl)azetidin-2-one, which are valuable chiral building blocks for ezetimibe analogs and other cholesterol absorption inhibitors. The commercial availability of the racemate in 95–98% purity provides a reliable starting point for such efforts.

Ezetimibe Analog & Impurity Reference Standard

Given that the 1-(4-fluorophenyl)azetidin-2-one fragment is a core substructure of ezetimibe, 3-amino-1-(4-fluorophenyl)azetidin-2-one can serve as a key intermediate or impurity reference standard in the development and quality control of ezetimibe-based formulations. Its well-defined molecular weight (180.18 g/mol) and purity specifications (≥95%) meet the requirements for analytical reference materials.

Application

Selection Property

Validation Focus

NAAA Inhibitor Lead Optimization

Scaffold stability for systemic research models

NAAA target engagement and SAR expansion

Covalent Probe Development

Bifunctional reactivity (lactam electrophile + amine nucleophile)

Activity-based probe profiling and selectivity

Chiral Building Block Synthesis

Racemic 3-aminoazetidinone for resolution

Enantioselective route or chiral auxiliary attachment

Ezetimibe Analog & Impurity Standard

Core substructure match to ezetimibe

Analytical reference purity and identity confirmation

• [1] PubChem Compound Summary CID 71758611. 3-Amino-1-(4-fluorophenyl)azetidin-2-one. Computed Properties (stereocenter count, XLogP3, TPSA). View Source